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Introduction

OL-135 is a potent and selective inhibitor of the enzyme Fatty Acid Amide Hydrolase (FAAH).
FAAH is the primary enzyme responsible for the degradation of the endocannabinoid
anandamide (AEA). By inhibiting FAAH, OL-135 effectively increases the endogenous levels of
AEA, thereby enhancing endocannabinoid signaling. This application note provides detailed
protocols and data on the use of OL-135 in fear conditioning paradigms, a widely used
preclinical model for studying the neurobiology of fear, anxiety, and trauma-related disorders.

Recent studies have demonstrated that OL-135 specifically disrupts the acquisition of
contextual fear memory, without affecting auditory fear conditioning or shock reactivity.[1] This
suggests a targeted role for endocannabinoid signaling in the neural circuits underlying
context-dependent fear, making OL-135 a valuable tool for investigating the mechanisms of
fear memory and for the preclinical assessment of novel anxiolytic therapies.

Mechanism of Action

OL-135 exerts its effects by increasing the availability of the endocannabinoid anandamide
(AEA) in the brain. AEA acts as a retrograde messenger, primarily at cannabinoid type 1 (CB1)
receptors located on presynaptic terminals. This activation of CB1 receptors typically leads to a
reduction in the release of neurotransmitters, thereby modulating synaptic plasticity. The
disruption of contextual fear conditioning by OL-135 is thought to be mediated by the enhanced
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AEA signaling in brain regions critical for processing contextual information and forming
associative memories, such as the hippocampus and prefrontal cortex.

Data Presentation

The following tables summarize the quantitative data from a key study investigating the effects
of OL-135 on contextual and auditory fear conditioning in rats.[1]

Table 1: Effect of Pre-Training Administration of OL-135 on Contextual Fear Conditioning

Mean Freezing Statistical
Treatment Group ] . .
() Dose (mg/kg, i.p.) Percentage (%) in Significance (vs.
n

Context Vehicle)
Vehicle (12) 0 ~55
OL-135 (13) 5.6 ~35 p < 0.05
OL-135 (12) 10.0 ~30 p < 0.05

Data are approximated from graphical representations in Burman et al., 2016 and represent the
percentage of time spent freezing during the contextual fear memory test.

Table 2: Effect of Pre-Training Administration of OL-135 on Auditory-Cued Fear Conditioning

S e Mean Freezing Statistical
reatment Grou
> Dose (mgl/kg, i.p.) Percentage (%) to Significance (vs.

() Auditory Cue Vehicle)
Vehicle (12) 0 ~60

OL-135 (13) 5.6 ~58 Not Significant
OL-135 (12) 10.0 ~55 Not Significant

Data are approximated from graphical representations in Burman et al., 2016 and represent the
percentage of time spent freezing during the presentation of the auditory cue in a novel
context.
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Table 3: Effect of Pre-Training Administration of OL-135 on Shock Reactivity

Mean Shock Statistical
Treatment Group . . . .
() Dose (mgl/kg, i.p.) Reactivity Significance (vs.
n
(Arbitrary Units) Vehicle)
] No significant
Vehicle (12) 0 ]
difference
No significant o
OL-135 (13) 5.6 ) Not Significant
difference
No significant o
OL-135 (12) 10.0 Not Significant

difference

As reported by Burman et al., 2016, there was no effect of drug dose on movement during the
shock.

Experimental Protocols
Protocol 1: Contextual Fear Conditioning in Rats

This protocol describes a standard procedure for inducing and assessing contextual fear
memory in rats, and for evaluating the effect of OL-135 on the acquisition of this memory.

Materials:
e OL-135
» Vehicle solution (e.g., 1:1:18 ethanol:cremophor:saline)

o Fear conditioning apparatus (a chamber with a grid floor capable of delivering a mild
footshock)

¢ Syringes and needles for intraperitoneal (i.p.) injection
e Animal scale

e Timers
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 Video recording and analysis software for scoring freezing behavior (optional, but
recommended for accuracy)

Procedure:

e Habituation (Day 1):

o Gently handle each rat for 1-2 minutes.

o Place each rat individually into the fear conditioning chamber for a 10-20 minute session
to allow for exploration and habituation to the context. No stimuli (shocks or tones) are
presented during this phase.

o Return the rat to its home cage.

e Drug Administration and Training (Day 2):

o Prepare fresh solutions of OL-135 at the desired concentrations (e.g., 5.6 mg/kg and 10.0
mg/kg) and the vehicle control.

o Weigh each rat to determine the correct injection volume.

o Administer OL-135 or vehicle via i.p. injection 30 minutes prior to the training session.

o Place the rat in the fear conditioning chamber.

o Allow a 2-3 minute exploration period.

o Deliver a series of mild footshocks (e.g., 3-5 shocks of 0.5-1.0 mA intensity for 1-2
seconds each). The inter-shock interval should be varied (e.g., 60-120 seconds) to prevent
predictability.

o Leave the rat in the chamber for an additional 30-60 seconds after the final shock.

o Return the rat to its home cage.

o Contextual Fear Memory Test (Day 3):
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o Place the rat back into the same fear conditioning chamber.

o Record the rat's behavior for a 5-8 minute session. No shocks are delivered during this
test.

o Quantify the amount of time the rat spends "freezing" (defined as the complete absence of
movement except for respiration). This can be done manually with a stopwatch or using
automated video analysis software.

o Calculate the percentage of freezing time for each rat.

Visualizations
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Experimental Workflow for OL-135 in Contextual Fear Conditioning

Day 1: Habituation
(Exposure to Conditioning Chamber)

y

Day 2: Drug Administration & Training
(OL-135/Vehicle i.p. injection 30 min prior to training)

:

Training Session:
- 2-3 min exploration
- 3-5 footshocks (e.g., 0.7 mA, 2s)
- 30-60s post-shock period

:

Day 3: Contextual Fear Memory Test
(Re-exposure to the same chamber, no shock)

'

Behavioral Analysis
(Quantification of % Freezing Time)

Click to download full resolution via product page

Caption: Experimental workflow for assessing the effect of OL-135 on the acquisition of
contextual fear memory.
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Signaling Pathway of FAAH Inhibition by OL-135
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Logical Relationship: OL-135 and Fear Memory Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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